Cas no 2154-55-4 (1,2,3,4,5-Pentadeuterio-6-(dideuteriomethyl)benzene)
2154-55-4 structure
Product Name:1,2,3,4,5-Pentadeuterio-6-(dideuteriomethyl)benzene
1,2,3,4,5-Pentadeuterio-6-(dideuteriomethyl)benzene Chemical and Physical Properties
Names and Identifiers
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- benzyl-d7 radical
- 1,2,3,4,5-pentadeuterio-6-(dideuteriomethyl)benzene
- toluene-d7
- 1-(~2~H_2_)Methyl(~2~H_5_)benzene
- 1,2,3,4,5-Pentadeuterio-6-(dideuteriomethyl)benzene
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- Inchi: 1S/C7H8/c1-7-5-3-2-4-6-7/h2-6H,1H3/i1D2,2D,3D,4D,5D,6D
- InChI Key: YXFVVABEGXRONW-QMUWOJKRSA-N
- SMILES: C1(C([2H])[2H])C([2H])=C([2H])C([2H])=C([2H])C=1[2H]
Computed Properties
- Exact Mass: 99.107
- Monoisotopic Mass: 99.107
- Isotope Atom Count: 7
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 42
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 0.938
- Boiling Point: 110.6°C at 760 mmHg
- Flash Point: 10°C
- Refractive Index: 1.499
1,2,3,4,5-Pentadeuterio-6-(dideuteriomethyl)benzene Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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